Cas no 143879-77-0 (2,6-Difluoro-3-nitrobenzonitrile)

• Product Name: 2,6-Difluoro-3-nitrobenzonitrile
• CAS No: 143879-77-0
• MF: C₇H₂F₂N₂O₂
• MW: 184.099788188934
• MDL: MFCD00042254
• CID: 64794
• PubChem ID: 2737030
• Update Time: 2025-06-08

2,6-Difluoro-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-nitrobenzonitrile
• 2,4-difluoro-3-cyanonitrobenzene
• 2,5-DICHLOROTHIOPHENE
• 2,6-difluoro-3-nitrobenzenecarbonitrile
• 2,6-difluoro-3-nitro-benzonitrile
• Benzonitrile,2,6-difluoro-3-nitro
• Benzonitrile, 2,6-difluoro-3-nitro-
• 3-Cyano-2,4-difluoronitrobenzene
• PubChem4771
• KSC495E0T
• JQHDRFKDZHGEBQ-UHFFFAOYSA-N
• STL183291
• SBB055292
• N-alpha-Fmoc-N(in)-Boc-L-tryptophan
• 2,
• CS-W002207
• AM61308
• SY016818
• 143879-77-0
• D5185
• AB01912
• DS-12144
• DTXSID80371785
• SCHEMBL1361699
• EN300-97362
• MFCD00042254
• AC-4067
• AKOS000266569
• FT-0602316
• DB-020197

• MDL： MFCD00042254
• Inchi： 1S/C7H2F2N2O2/c8-5-1-2-6(11(12)13)7(9)4(5)3-10/h1-2H
• InChI Key： JQHDRFKDZHGEBQ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1[N+](=O)[O-])F
• BRN： 5431828

Computed Properties

• Exact Mass: 184.00800
• Monoisotopic Mass: 184.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data available
• Density: 1.407
• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 263.7℃ at 760 mmHg
• Flash Point: 113.3℃
• Refractive Index: 1.529
• PSA: 69.61000
• LogP: 2.26788

2,6-Difluoro-3-nitrobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,6-Difluoro-3-nitrobenzonitrile

Professional Introduction to 2,6-Difluoro-3-nitrobenzonitrile (CAS No. 143879-77-0)

2,6-Difluoro-3-nitrobenzonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 143879-77-0, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both fluoro and nitro substituents, imparts distinct reactivity and functionalization possibilities, making it a valuable building block for medicinal chemists and material scientists alike.

The presence of fluorine atoms in the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated aromatic compounds are widely recognized for their ability to improve pharmacokinetic profiles, including bioavailability and duration of action. In contrast, the nitro group introduces a strong electron-withdrawing effect, influencing electrophilic aromatic substitution reactions and enabling further derivatization. This combination of substituents makes 2,6-Difluoro-3-nitrobenzonitrile a versatile precursor for developing novel therapeutic agents.

Recent advancements in synthetic chemistry have highlighted the utility of 2,6-Difluoro-3-nitrobenzonitrile in constructing complex molecular architectures. For instance, researchers have leveraged its reactivity to synthesize substituted benzonitriles, which are known for their antimicrobial and anti-inflammatory properties. The fluoro substituents play a pivotal role in modulating the electronic properties of the molecule, thereby fine-tuning its biological activity. This has led to the exploration of its potential in treating various diseases, including cancer and infectious disorders.

In the realm of agrochemicals, 2,6-Difluoro-3-nitrobenzonitrile has been investigated as a precursor for developing novel pesticides and herbicides. The structural features of this compound contribute to its efficacy against resistant strains of pests by interfering with essential biological pathways. Furthermore, its stability under environmental conditions ensures prolonged activity, reducing the frequency of application required. Such properties are highly desirable in modern agriculture, where sustainable and efficient pest management solutions are paramount.

The synthesis of 2,6-Difluoro-3-nitrobenzonitrile typically involves multi-step organic transformations that highlight the compound's synthetic flexibility. Common methodologies include nitration followed by fluorination or vice versa, depending on the desired regioselectivity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic strategies underscore the compound's importance as a synthetic intermediate in industrial-scale production.

The pharmacological potential of derivatives derived from 2,6-Difluoro-3-nitrobenzonitrile continues to be an area of active investigation. Studies have demonstrated that modifications to its core structure can significantly alter its biological effects. For example, replacing the nitrile group with other heterocycles or introducing additional fluorine atoms can enhance binding affinity to target proteins. Such discoveries are driving innovation in drug discovery pipelines and paving the way for next-generation therapeutics.

The environmental impact of 2,6-Difluoro-3-nitrobenzonitrile is another critical consideration in its application. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Additionally, research into biodegradability and toxicity profile ensures that its use aligns with sustainable practices. These considerations are essential for ensuring that compounds like this contribute positively to both scientific progress and environmental stewardship.

In conclusion, 2,6-Difluoro-3-nitrobenzonitrile (CAS No. 143879-77-0) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural attributes enable diverse applications across multiple industries, from medicine to agriculture. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to remain a cornerstone in the synthesis of innovative biologically active molecules.